Cas no 47185-09-1 ((2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol)

• Product Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CAS No: 47185-09-1
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 6791435
• Update Time: 2024-08-01

(2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• InChI Key： CZMRCDWAGMRECN-UGDNZRGBSA-N
• SMILES： O1[C@H](CO)[C@@H](O)[C@H](O)[C@@H](O)[C@H]1O[C@@]1(CO)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 342.116
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.7
• Topological Polar Surface Area: 190A^2

Experimental Properties

• Color/Form: White crystals or powder
• Density: 1.5805
• Melting Point: 190-192℃
• Boiling Point: 320 to 367° F (decomposes) (NTP, 1992)
• Flash Point: 697.1 °C at 760 mmHg
• Refractive Index: 66.5 ° (C=26, H2O)
• PSA: 189.53000
• LogP: -5.39560
• Specific Rotation: 67 º (C=26, IN WATER 25 ºC)

(2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol Security Information

• Storage Condition：Store in cold storage.